Cas no 955315-27-2 (2-[(3-fluoro-4-methyl-phenyl)methyl]piperidine)
955315-27-2 structure
Product Name:2-[(3-fluoro-4-methyl-phenyl)methyl]piperidine
CAS No:955315-27-2
MF:C13H18FN
MW:207.287127017975
CID:875191
PubChem ID:17039555
Update Time:2025-04-19
2-[(3-fluoro-4-methyl-phenyl)methyl]piperidine Chemical and Physical Properties
Names and Identifiers
-
- 2-[(3-fluoro-4-methyl-phenyl)methyl]piperidine
- 2-(3-FLUORO-4-METHYL-BENZYL)-PIPERIDINE
- 2-[(3-fluoro-4-methylphenyl)methyl]piperidine
- DTXSID70588840
- 955315-27-2
- AB49922
- 2-(3-fluoro-4-methylbenzyl)piperidine
-
- Inchi: 1S/C13H18FN/c1-10-5-6-11(9-13(10)14)8-12-4-2-3-7-15-12/h5-6,9,12,15H,2-4,7-8H2,1H3
- InChI Key: FFLHQMFCSTUIGU-UHFFFAOYSA-N
- SMILES: FC1=C(C)C=CC(=C1)CC1CCCCN1
Computed Properties
- Exact Mass: 207.14200
- Monoisotopic Mass: 207.142327740g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 195
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 12Ų
Experimental Properties
- PSA: 12.03000
- LogP: 3.14750
2-[(3-fluoro-4-methyl-phenyl)methyl]piperidine Related Literature
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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